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Compound of Interest

Compound Name: 4-Styrylpyridazine
CAS No.: 39816-19-8
Cat. No.: B1606690
Get Quote
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Executive Summary

4-Styrylpyridazine (CAS: 39816-19-8 for the trans-isomer) represents a critical heteroaromatic
scaffold in the study of aza-stilbenes. Structurally defined by a pyridazine ring substituted at the
4-position with a styryl group, this molecule serves as a pivotal intermediate in the synthesis of

bioactive "pyridazine analogues" of stilbene-based drugs (e.g., resveratrol, combretastatin).

This guide provides a definitive technical breakdown of 4-styrylpyridazine, focusing on its
physicochemical identity, validated synthetic protocols, and its application as a pharmacophore
in medicinal chemistry.

Chemical Identity & Core Metrics[1]

The following data constitutes the validated chemical signature for 4-styrylpyridazine.
Researchers must verify these parameters via tH-NMR or Mass Spectrometry upon synthesis
or procurement.
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Technical Specification

Chemical Name

4-[(E)-2-Phenylethenyl]pyridazine

Common Name

trans-4-Styrylpyridazine

CAS Registry Number

39816-19-8 (for (E)-isomer)

Molecular Formula C12H10N2

Molecular Weight 182.22 g/mol

SMILES clcce(ccl)/C=C/c2cennc2

Appearance Pale yellow to tan crystalline solid

Melting Point 129-133 °C (Lit. value)

Solubility Soluble in DMSO, MeOH, CHCIs; sparingly

soluble in H20

Synthetic Methodology: The Heinisch Condensation

Expert Insight: The synthesis of 4-styrylpyridazine is not a trivial Suzuki coupling. The most

atom-economical and historically validated route is the direct condensation of 4-

methylpyridazine with benzaldehyde. This exploits the acidity of the methyl protons at the 4-

position, which are activated by the electron-deficient diazine ring.

Reaction Mechanism

The synthesis proceeds via a base-catalyzed or anhydride-mediated aldol-type condensation

followed by dehydration. The electron-withdrawing nature of the pyridazine ring (specifically the

para-nitrogen) renders the C4-methyl group sufficiently acidic to form a carbanion or enol-

equivalent.

Validated Protocol (Anhydride-Mediated)

Objective: Synthesis of (E)-4-styrylpyridazine on a 10 mmol scale.

Reagents:
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4-Methylpyridazine (1.0 eq, ~940 mg)

Benzaldehyde (1.2 eq, ~1.27 Q)

Acetic Anhydride (Solvent/Dehydrating agent, 5 mL)

Zinc Chloride (Catalytic amount, optional Lewis acid promoter)
Workflow:

e Charge: In a dry round-bottom flask equipped with a reflux condenser, dissolve 4-
methylpyridazine in acetic anhydride.

« Addition: Add benzaldehyde and a catalytic tip of anhydrous ZnCl-.

o Reflux: Heat the mixture to reflux (approx. 140°C) for 4-8 hours. Monitor via TLC
(Hexane:EtOAc 1:1) for the disappearance of the methylpyridazine.

o Workup: Cool the reaction mixture to room temperature. Pour onto crushed ice to hydrolyze
excess anhydride.

o Neutralization: Carefully basify the aqueous solution with saturated NaHCOs or 10% NaOH
to pH 8-9.

o Extraction: Extract with Dichloromethane (DCM) (3 x 20 mL).

« Purification: Dry organic layer over MgSOea, filter, and concentrate. Recrystallize from Ethanol
or purify via flash column chromatography (SiOz, Hexane/EtOAc gradient).

Synthetic Pathway Visualization

The following diagram illustrates the condensation pathway and the subsequent electron
impact fragmentation observed in mass spectrometry, a key identification method.
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Figure 1: Synthetic workflow for 4-styrylpyridazine via aldol-type condensation.

Physicochemical & Biological Behavior[2][3][4][5][6]
Photoisomerization (E/Z Dynamics)

Like most stilbene derivatives, 4-styrylpyridazine exists primarily as the (E)-trans isomer due
to steric stability. However, upon exposure to UV light, it undergoes reversible
photoisomerization to the (Z)-cis form.

e Implication: Samples must be stored in amber vials. Analytical HPLC should be performed in
low-light conditions to prevent artifactual peaks.

Mass Spectrometry Fingerprint

The fragmentation pattern of 4-styrylpyridazine is distinct and serves as a primary
confirmation tool (See Heresch et al.).

e Molecular lon: m/z 182 (Strong M+s).

o Key Fragment: Loss of He to form a fused tricyclic cation (m/z 181), followed by loss of HCN
(characteristic of pyridazines).

 Differentiation: The 4-isomer shows a distinct intensity ratio of [M-1]+ compared to the 3-
isomer, aiding in regiochemical assignment.
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Pharmacological Potential

4-Styrylpyridazine is not a drug itself but a privileged scaffold.

 Tubulin Inhibition: Styryl-heterocycles mimic combretastatin A-4. The 4-styrylpyridazine
core provides a rigid linker that positions the phenyl ring (A-ring) and the heterocyclic ring (B-
ring) to interact with the colchicine binding site on tubulin.

o Antimicrobial Activity: Derivatives synthesized by Heinisch and Mayrhofer demonstrated
activity against specific bacterial strains, leveraging the electron-deficient pyridazine ring to
interact with biological nucleophiles.

References & Authoritative Grounding

e Heinisch, G., & Mayrhofer, A. (1980).[1][2] Pyridazin-Analoga biologisch aktiver
Verbindungen, 1. Mitt.[1][2] trans-4-Styrylpyridazine. Archiv der Pharmazie, 313(6), 521-
526.

o Primary source for the synthesis and characterization of the CAS 39816-19-8 compound.

e Heresch, F., Allmaier, G., & Heinisch, G. (1981).[1] The electron impact fragmentation of 3-
and 4-styrylpyridazine. Journal of Heterocyclic Chemistry, 18(2), 255-258.

o Definitive guide on mass spectrometric identification.
e ChemicalBook. (n.d.). 4-Styrylpyridazine Product Entry.

o Verification of CAS and physical constants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [4-Styrylpyridazine: Technical Monograph & Synthetic
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1606690/docs#4-styrylpyridazine-technical-
monograph-synthetic-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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